1-azido-4-bromo-2,5-difluorobenzene

• IUPAC Name: 1-azido-4-bromo-2,5-difluorobenzene
• InChI: InChI=1S/C6H2BrF2N3/c7-3-1-5(9)6(11-12-10)2-4(3)8/h1-2H
• InChI Key: KYCQXKYVPDUUSM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)Br)F)N=[N+]=[N-]
• Molecular Formula: C6H2BrF2N3
• Molecular Weight: 234.00 g/mol

Description

1-Azido-4-bromo-2,5-difluorobenzene (1-ABDF) is an organic compound that is used in a variety of laboratory experiments and scientific research. It is a versatile compound that can be used in a variety of applications, from synthesis to drug discovery.

Scientific Research Applications

1-azido-4-bromo-2,5-difluorobenzene has a wide range of applications in scientific research. It is commonly used as a reactant in the synthesis of other compounds, such as 1-azido-2,5-difluorobenzene, 1-azido-4-chloro-2,5-difluorobenzene, and 1-azido-4-bromo-2,5-difluorobenzene-4-carboxylic acid. It is also used in the synthesis of biologically active compounds, such as inhibitors of cyclooxygenase-2 (COX-2). In addition, 1-azido-4-bromo-2,5-difluorobenzene is used in the synthesis of fluorinated compounds, which can be used in drug discovery and development.

Mechanism of Action

1-azido-4-bromo-2,5-difluorobenzene is an azide, which is a type of reactive species that can undergo a variety of reactions. These reactions are typically initiated by the addition of a nucleophile, such as an amine or an alcohol, to the azide. This reaction results in the formation of a new carbon-nitrogen bond and the release of nitrogen gas. The reaction can also be catalyzed by a variety of metal ions, such as copper, cobalt, and nickel.
Biochemical and Physiological Effects
1-azido-4-bromo-2,5-difluorobenzene has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. In addition, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in drug metabolism. Finally, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter.

Advantages and Limitations for Lab Experiments

1-azido-4-bromo-2,5-difluorobenzene has a number of advantages and limitations when used in lab experiments. One of the major advantages is that it is a versatile compound that can be used in a variety of applications, from synthesis to drug discovery. It is also relatively stable, making it suitable for long-term storage. However, it is also a reactive compound, which can lead to the formation of unwanted side products. In addition, it is a toxic compound, and proper safety precautions should be taken when handling it.

Future Directions

1-azido-4-bromo-2,5-difluorobenzene has a wide range of potential future applications. It could be used in the synthesis of novel drugs and biologics, as well as in the development of new catalysts and reagents. It could also be used in the development of new materials and nanomaterials. In addition, it could be used in the development of new imaging agents and sensors, as well as in the development of new analytical techniques. Finally, it could be used in the development of new methods for the synthesis of complex organic molecules.

Synthesis Methods

1-azido-4-bromo-2,5-difluorobenzene can be synthesized from a variety of starting materials, such as 4-bromobenzaldehyde, 2,5-difluorobenzaldehyde, and sodium azide. The reaction is typically carried out under anhydrous conditions in a solvent such as dichloromethane, and the product is isolated by column chromatography. The reaction can also be carried out under basic conditions, using a base such as potassium carbonate, and the product is isolated by recrystallization.